5-methyl-5H,6H,7H-pyrrolo[1,2-b][1,2,4]triazol-7-one

• IUPAC Name: 5-methyl-5,6-dihydropyrrolo[1,2-b][1,2,4]triazol-7-one
• InChI: InChI=1S/C6H7N3O/c1-4-2-5(10)6-7-3-8-9(4)6/h3-4H,2H2,1H3
• InChI Key: WEQAMWJVGYKLNA-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)C2=NC=NN12
• Molecular Formula: C6H7N3O
• Molecular Weight: 137.14 g/mol

Description

5-methyl-5H,6H,7H-pyrrolo[1,2-b][1,2,4]triazol-7-one is a chemical compound with the molecular formula C6H6N4O. It is also known as [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-methyl-.

Synthesis Analysis

The synthesis of this compound has been reported in the literature. The compound was synthesized with a yield of 71% as a yellow solid. The IR spectrum showed peaks at 3137 cm^-1 (NH), 1676 cm^-1 (C=O), and 1609 cm^-1 (C=N).

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, the 1H NMR spectrum shows signals at 12.1 ppm (s, 1H, NH), 7.51–8.10 ppm (m, 7H, Ar–H), 6.95 ppm (s, 1H, Ar–H), and 3.78 ppm (m, 6H, OCH3). The 13C NMR spectrum shows signals at various chemical shifts.

Physical And Chemical Properties Analysis

This compound is a yellow solid with a melting point of 287–288 °C. The compound is oil in physical form.

Scientific Research Applications

• Synthesis and Characterization :

  • Pyrrole derivatives, including those related to 5-methyl-5H,6H,7H-pyrrolo[1,2-b][1,2,4]triazol-7-one, have been synthesized and characterized. One study focused on the design and synthesis of pyrrolotriazepine derivatives through experimental and computational approaches, demonstrating the formation of related pyrrole structures (Menges et al., 2013).

• Chemical Reactivity :

  • Research has explored the unusual chemical reactivity of similar compounds, such as 7-benzylpyrrolo[2,3-d][1,2,3]triazines, highlighting the synthesis and reactivity of these heterocycles (Migawa & Townsend, 2001).

• Coordination Chemistry :

  • The compound and its derivatives have been utilized in coordination chemistry. For instance, bis(oxazolinylmethyl)pyrrole derivatives were synthesized and coordinated as chiral "pincer" ligands to rhodium, illustrating the potential applications in inorganic chemistry and catalysis (Konrad et al., 2009).

• Synthetic Applications :

  • Various synthetic applications have been demonstrated for compounds structurally related to this compound. These include the synthesis of fused tricyclic derivatives and reactions with nucleophiles (Goto et al., 1991).

• Structural and Theoretical Studies :

  • Studies involving structural features and theoretical calculations, such as Hartree-Fock and Density Functional Theory methods, have been conducted on related compounds to understand their molecular structure and properties (Gumus et al., 2018).

Safety and Hazards

The safety information for 5-methyl-5H,6H,7H-pyrrolo[1,2-b][1,2,4]triazol-7-one indicates that it may be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

The primary target of 5-methyl-5H,6H,7H-pyrrolo[1,2-b][1,2,4]triazol-7-one is Receptor-Interacting Protein Kinase 1 (RIPK1) . RIPK1 plays a crucial role in the regulation of cell survival and death, making it a significant target for therapeutic interventions in various diseases.

Mode of Action

The compound interacts with RIPK1 by binding to its allosteric pocket . This interaction inhibits the kinase activity of RIPK1, thereby preventing the initiation of necroptosis, a form of programmed cell death .

Biochemical Pathways

By inhibiting RIPK1, the compound disrupts the necroptosis pathway . Necroptosis is a form of cell death that is typically associated with inflammation and is implicated in various pathological conditions, including neurodegenerative diseases and cancers .

Result of Action

The inhibition of RIPK1 by this compound results in potent anti-necroptotic activity in both human and mouse cellular assays . This suggests that the compound could be effective in mitigating necroptosis-related inflammatory diseases, neurodegenerative diseases, and cancers .